2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(1,3-benzodioxol-5-ylmethyl)acetamide

• IUPAC Name: 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(1,3-benzodioxol-5-ylmethyl)acetamide
• InChI: InChI=1S/C13H13N5O4S/c14-18-12(20)5-16-17-13(18)23-6-11(19)15-4-8-1-2-9-10(3-8)22-7-21-9/h1-3,5H,4,6-7,14H2,(H,15,19)
• InChI Key: XPEZYJXVRQWTKQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CSC3=NN=CC(=O)N3N
• Molecular Formula: C13H13N5O4S
• Molecular Weight: 335.34 g/mol

Description

2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(1,3-benzodioxol-5-ylmethyl)acetamide is a useful research compound. Its molecular formula is C13H13N5O4S and its molecular weight is 335.34. The purity is usually 95%.
BenchChem offers high-quality 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(1,3-benzodioxol-5-ylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(1,3-benzodioxol-5-ylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research on compounds incorporating elements of the triazine sulfanyl acetamide structure focuses on synthesis and characterization, laying foundational knowledge for further exploration of their properties and applications. For instance, the synthesis of novel triazinone derivatives reveals methodologies applicable to a wide range of chemical compounds, including those with potential antimicrobial and larvicidal activities (Kumara et al., 2015). Similarly, studies on the crystal structures of sulfanyl acetamides provide insights into molecular configurations and potential reactivity patterns (Subasri et al., 2017).

Antimicrobial and Antitumor Activity

The bioactivity of triazine derivatives, including their antimicrobial and antitumor potentials, is a significant area of research. Investigations into novel triazinone derivatives reveal their larvicidal and antimicrobial activities, suggesting potential applications in pharmaceuticals and pest control (Kumara et al., 2015). Furthermore, the synthesis of fused 1,2,4-triazines as potential antimicrobial and antitumor agents highlights the therapeutic relevance of triazine-based compounds (Abd El-Moneim et al., 2015).

Molecular Docking and Computational Studies

Computational calculations and molecular docking studies of sulfonamide derivatives, including those related to triazine structures, provide insights into their potential as drug candidates against diseases such as malaria and COVID-19 (Fahim & Ismael, 2021). These studies offer a theoretical basis for the development of new pharmaceuticals by exploring the interactions between these compounds and biological targets.